Cas no 207291-88-1 (1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:?))

• Product Name: 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:?)
• CAS No: 207291-88-1
• MF: C₇H₆Na₂O₈S₂
• MW: 328.227282047272
• CID: 241790
• PubChem ID: 24853842
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:?) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:?)
• disodium,4-formylbenzene-1,3-disulfonate,hydrate
• 4-FORMYLBENZENE-1,3-DISULFONIC ACID DISODIUM SALT HYDRATE
• Benzaldehyde 2,4-disulfonic acid disodium salt
• Sodium 4-formylbenzene-1,3-disulfonate
• AKOS025310937
• Sodium 4-formylbenzene-1,3-disulfonate--water (2/1/1)
• 4-FORMYL-1,3-BENZENEDISULFONIC ACID, DIS ODIUM SALT HYDRATE, 97%
• 4-FORMYL-1,3-BENZENEDISULFONIC ACID, DIS ODIUM SALT HYDRATE
• disodium;4-formylbenzene-1,3-disulfonate;hydrate
• MFCD00150711
• DTXSID30589954
• 207291-88-1
• 4-Formyl-1,3-benzenedisulfonic acid,dis odium salt hydrate,97%
• disodium;4-formylbenzene-1, 3-disulfonate;hydrate

• MDL： MFCD00150711
• Inchi： 1S/C7H6O7S2.2Na.H2O/c8-4-5-1-2-6(15(9,10)11)3-7(5)16(12,13)14;;;/h1-4H,(H,9,10,11)(H,12,13,14);;;1H2/q;2*+1;/p-2
• InChI Key： YKJQVLWZGODFIH-UHFFFAOYSA-L
• SMILES： S(C1C=C(C=CC=1C=O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 327.92998
• Monoisotopic Mass: 327.92994806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 0.79 g/mL at 20 °C
• PSA: 162.97

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:?) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：